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Compound of Interest

Compound Name: Ethylenediamine sulfate

Cat. No.: B1220251 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide explores the fascinating and seemingly paradoxical chiral properties

exhibited by ethylenediamine sulfate (EDS), a compound formed from achiral precursors.

While the individual molecules of ethylenediamine and sulfuric acid lack chirality, their salt

spontaneously crystallizes into a chiral solid-state structure. This phenomenon, known as

spontaneous symmetry breaking, results in macroscopic crystals that are optically active,

making EDS a model system for studying the origins of homochirality and for applications in

asymmetric synthesis. This document provides a comprehensive overview of the

crystallographic properties, experimental protocols for synthesis and crystallization, and the

implications of this unique behavior.

Conceptual Framework: From Achiral Molecules to
Chiral Crystals
The chirality of ethylenediamine sulfate is not a property of the individual molecule in solution

but emerges from the specific, ordered arrangement of these achiral molecules in the crystal

lattice. Ethylenediamine ([C₂H₈N₂]) and sulfuric acid (H₂SO₄) are both achiral. However, upon

crystallization of the resulting salt, ethylenediammonium sulfate ([H₃NCH₂CH₂NH₃]SO₄), the

molecules pack into a helical, non-superimposable mirror-image structure.

This process results in two distinct enantiomorphic crystal forms, referred to as d-crystal and l-

crystal, which rotate plane-polarized light in opposite directions. This is a classic example of
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how chirality can manifest at a supramolecular level without being present at the molecular

level.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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